
Personal protective equipment for handling 2-
(Trimethylsilyl)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanol

Cat. No.: B050070 Get Quote

Essential Safety and Handling Guide for 2-
(Trimethylsilyl)ethanol
This guide provides critical safety and logistical information for the proper handling and

disposal of 2-(Trimethylsilyl)ethanol, tailored for researchers, scientists, and drug

development professionals. Following these procedures is essential for ensuring laboratory

safety.

Chemical Properties and Hazards

2-(Trimethylsilyl)ethanol is a flammable liquid and vapor that can cause serious eye irritation

and may cause skin and respiratory irritation.[1][2][3] It is crucial to handle this chemical with

appropriate safety precautions to minimize exposure and risk.
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Property Value Reference

CAS Number 2916-68-9 [4]

Molecular Formula C5H14OSi [1][2]

Molecular Weight 118.25 g/mol [2]

Appearance Colorless liquid [3][5]

Boiling Point 71-73 °C at 35 mmHg [5]

Density 0.825 g/mL at 25 °C

Flash Point 56 °C (132.8 °F) - closed cup

Hazard Classifications

Flammable Liquid Category 3,

Serious Eye Irritation Category

2A

[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-
(Trimethylsilyl)ethanol to prevent contact and inhalation.

PPE Type Specification

Eye Protection
Chemical safety goggles. Contact lenses should

not be worn.[1]

Hand Protection Neoprene or nitrile rubber gloves.[1]

Skin and Body
Wear suitable protective clothing to prevent skin

exposure.[1][6]

Respiratory

Use in a well-ventilated area. If inhalation of

vapors is possible, respiratory protection

equipment is recommended.[1]
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Standard Operating Procedure for 2-
(Trimethylsilyl)ethanol
This protocol outlines the step-by-step process for the safe handling of 2-
(Trimethylsilyl)ethanol in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure that a safety shower and emergency eyewash station are readily accessible.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks.[4][8]

Use explosion-proof electrical and lighting equipment.[4][8]

Ensure all equipment is properly grounded and bonded to prevent static discharge.[4][7]

2. Handling and Use:

Wear the appropriate personal protective equipment (chemical goggles, neoprene or nitrile

rubber gloves, and protective clothing).[1]

Use only non-sparking tools when opening or handling containers.[1][7]

Avoid contact with eyes, skin, and clothing.[7]

Avoid breathing vapors or mist.[1]

Keep the container tightly closed when not in use.[1][7]

3. Storage:

Store in a cool, dry, and well-ventilated area.[7]

Keep away from heat, sparks, and open flames.[1]

Store in a tightly closed container.[1][7]
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Store separately from incompatible materials such as strong oxidizing agents and bases.[1]

4. Accidental Spills:

In case of a spill, immediately eliminate all ignition sources.[1]

Evacuate unnecessary personnel from the area.[1]

Wear appropriate PPE, including respiratory protection if necessary.[1]

Contain the spill using an inert absorbent material like sand, earth, or vermiculite.[6][7] Do

not use combustible materials.

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[1][7]

Prevent the spill from entering sewers or public waters.[1]

5. Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[1]

Waste is considered hazardous and should be disposed of at a licensed waste disposal

facility.[1][3]

Do not dispose of the chemical into the sewer system.[1]

Empty containers should be handled with care as they may contain flammable residual

vapors.[1]
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Start: Obtain 2-(Trimethylsilyl)ethanol

Preparation & Engineering Controls
- Verify fume hood function

- Check safety shower/eyewash
- Remove ignition sources

Don Personal Protective Equipment (PPE)
- Chemical Goggles

- Nitrile/Neoprene Gloves
- Protective Clothing

Handling & Use
- Work in fume hood

- Use non-sparking tools
- Keep container closed

Proper Storage
- Cool, dry, well-ventilated area

- Away from heat and incompatibles

If storing

Spill Response
- Evacuate & eliminate ignition sources

- Contain with inert absorbent
- Collect for disposal

If spill occurs

Waste Disposal
- Collect in labeled, sealed container

- Dispose via licensed facility
- Do not use sewer

After use

For subsequent use

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(Trimethylsilyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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